![molecular formula C14H15ClN2O3S B7536386 3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide](/img/structure/B7536386.png)
3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide is a synthetic compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential as a therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of 3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide involves the inhibition of various enzymes and signaling pathways in cells. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. It also inhibits the activation of nuclear factor-kappa B (NF-κB) signaling pathway, which plays a crucial role in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide has various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It also increases the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10). Additionally, it has been found to induce apoptosis and inhibit cell proliferation in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is the lack of information on its toxicity and side effects.
Future Directions
There are several future directions for research on 3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide. One direction is to investigate its potential as a therapeutic agent for other diseases such as diabetes and cardiovascular diseases. Another direction is to study its toxicity and side effects in more detail to ensure its safety for clinical use. Additionally, further research is needed to elucidate its mechanism of action and identify potential targets for drug development.
Synthesis Methods
The synthesis of 3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide involves the reaction of 3-chloro-4-ethoxy-5-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1,3-thiazol-4-ylmethanamine to form the desired compound.
Scientific Research Applications
Research has shown that 3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide has potential therapeutic effects for various diseases such as cancer, inflammation, and Alzheimer's disease. Studies have shown that this compound exhibits anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. It also has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, it has been found to have neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides in Alzheimer's disease.
properties
IUPAC Name |
3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O3S/c1-3-20-13-11(15)4-9(5-12(13)19-2)14(18)16-6-10-7-21-8-17-10/h4-5,7-8H,3,6H2,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAPFZYIPRPKJEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)C(=O)NCC2=CSC=N2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-4-ethoxy-5-methoxy-N-(1,3-thiazol-4-ylmethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.